Cas no 8072-93-3 (3-(4-Bromophenyl)propanal)

• Product Name: 3-(4-Bromophenyl)propanal
• CAS No: 8072-93-3
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 722060
• Update Time: 2023-08-02

3-(4-Bromophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Lignin, hydrolytic
• 3-(4-bromophenyl)propanal
• 3-(4-BROMOPHENYL)PROPIONALDEHYDE
• 3-(4-BROMO-PHENYL)-PROPIONALDEHYDE
• BENZENEPROPANAL, 4-BROMO-
• 4-Bromophenylpropanal
• 4-Bromobenzenepropanal
• Benzenepropanal,4-broMo-
• 3-(4'-Bromophenyl)propionaldehyde
• 2565AC
• AB42279
• AK117558
• A9964
• 4-Carbamimidoylpiperazine-1-carboxylicacidamide
• 793B255
• 3-(4-Bromophenyl)propanal

• Inchi： 1S/C9H9BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-7H,1-2H2
• InChI Key： RXZJWVPNFPPSEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

3-(4-Bromophenyl)propanal Security Information

• WGK Germany：3